Cas no 84788-23-8 (1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide)

• Product Name: 1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
• CAS No: 84788-23-8
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 1827966
• PubChem ID: 158715
• Update Time: 2025-04-21

1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide Chemical and Physical Properties

Names and Identifiers

• 1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulen-4-yl isocyanide
• 1H-Cycloprop(e)azulene, decahydro-4-isocyano-1,1,4,7-tetramethyl-
• 4-isocyano-1,1,4,7-tetramethyl-2,3,4a,5,6,7,7a,7b-octahydro-1aH-cyclopropa[e]azulene
• DTXSID901005080
• 4-Isocyano-1,1,4,7-tetramethyldecahydro-1H-cyclopropa[e]azulene
• 84788-23-8

• Inchi： 1S/C16H25N/c1-10-6-7-11-13(10)14-12(15(14,2)3)8-9-16(11,4)17-5/h10-14H,6-9H2,1-4H3
• InChI Key： HCMIWXOMUXFUFJ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1(C)CCC2C(C)(C)C2C2C(C)CCC21

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 4.4Ų